3-Amino-4-((1-methylpiperidin-4-YL)oxy)benzonitrile

• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 3-amino-4-(1-methylpiperidin-4-yl)oxybenzonitrile
• InChI: InChI=1S/C13H17N3O/c1-16-6-4-11(5-7-16)17-13-3-2-10(9-14)8-12(13)15/h2-3,8,11H,4-7,15H2,1H3
• InChI Key: GJXTZCWJLHOCCV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC2=C(C=C(C=C2)C#N)N

Description

3-Amino-4-((1-methylpiperidin-4-yl)oxy)benzonitrile is a heterocyclic compound featuring a benzonitrile core substituted with an amino group at position 3 and a 1-methylpiperidin-4-yl ether moiety at position 2. This structure confers unique physicochemical properties, including moderate polarity due to the piperidine ring and the electron-withdrawing nitrile group, which influence solubility and binding affinity to biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-4-((1-methylpiperidin-4-yl)oxy)benzonitrile typically involves the reaction of 3-amino-4-hydroxybenzonitrile with 1-methylpiperidine under specific conditions. The reaction is usually carried out in the presence of a suitable base and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to achieve the desired quality of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Amino-4-((1-methylpiperidin-4-yl)oxy)benzonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: It can also undergo reduction reactions to yield reduced derivatives.

Substitution: The compound is capable of participating in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome and the specific reagents used .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

3-Amino-4-((1-methylpiperidin-4-yl)oxy)benzonitrile has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in various organic reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and its role in drug development.

Industry: It is used in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 3-Amino-4-((1-methylpiperidin-4-yl)oxy)benzonitrile involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Modifications

Key structural variations among benzonitrile derivatives include substitutions on the aromatic ring, linker groups, and heterocyclic moieties. Below is a comparative analysis:

Compound	Structural Features	Molecular Weight	Pharmacological Target/Activity	Reference
3-Amino-4-((1-methylpiperidin-4-yl)oxy)benzonitrile	- 3-Amino, 4-(1-methylpiperidin-4-yl-oxy) substituents - Benzonitrile core	~259.3 g/mol*	Hypothesized kinase/c-Met inhibitor (analogous to Tepotinib)
4-(4-(Hydroxymethyl)-4-methyl-3-(4-((1-methylpiperidin-4-yl)oxy)phenyl)-5-oxo-2-thioxoimidazolidin-1-yl)-2-(trifluoromethyl)benzonitrile (6l)	- Hydantoin-thioxoimidazolidinone core - Trifluoromethyl and piperidinyloxy groups	491.0958 g/mol	Androgen receptor antagonist (IC₅₀: 0.12 µM)
3-Amino-4-(2-((4-[18F]fluorobenzyl)methylamino)methylphenylsulfanyl)benzonitrile	- 18F-fluorobenzyl group - Sulfanyl linker	~375.4 g/mol	Serotonin transporter (SERT) ligand for PET imaging
3-Amino-4-(cyclopentylamino)benzonitrile	- Cyclopentylamino substituent - No heterocyclic ether	201.27 g/mol	Unspecified receptor modulation (structural simplicity)
4-[1-[3-Amino-4-(methoxymethyl)benzoyl]piperidin-4-yl]benzonitrile	- Methoxymethylbenzoyl-piperidine linker	349.42 g/mol	Unknown (structural focus on solubility modulation)

*Calculated based on formula C₁₃H₁₇N₃O.

Pharmacological and Functional Differences

• Target Selectivity: The hydantoin derivative (6l) exhibits potent anti-androgenic activity due to its thioxoimidazolidinone core, which stabilizes interactions with the androgen receptor’s ligand-binding domain . In contrast, 3-Amino-4-((1-methylpiperidin-4-yl)oxy)benzonitrile lacks this rigid heterocycle, suggesting divergent targets (e.g., kinases like c-Met) . The 18F-fluorobenzyl analogue demonstrates high SERT affinity (Ki < 1 nM), attributed to the sulfanyl linker and fluorine’s electronegativity, enabling CNS imaging applications . The absence of a radioisotope or sulfur linker in the parent compound limits its utility in diagnostics.
• Solubility and Bioavailability: The methoxymethyl derivative () shows enhanced aqueous solubility compared to the parent compound due to the polar methoxymethyl group. However, this modification reduces membrane permeability, a trade-off critical for drug design .

Biological Activity

3-Amino-4-((1-methylpiperidin-4-YL)oxy)benzonitrile is a compound of interest due to its potential biological activities, particularly in the realm of medicinal chemistry. This article explores its synthesis, structure-activity relationships (SAR), and biological effects, supported by relevant case studies and research findings.

Synthesis and Structural Insights

The synthesis of 3-Amino-4-((1-methylpiperidin-4-YL)oxy)benzonitrile has been documented in various studies. The compound typically involves the reaction of 4-hydroxybenzonitrile with 1-methylpiperidine under specific conditions to yield the desired product. Characterization techniques such as NMR and mass spectrometry confirm the structure.

Table 1: Synthesis Overview

Step	Reactants	Conditions	Product
1	4-Hydroxybenzonitrile + 1-Methylpiperidine	Heat, solvent	3-Amino-4-((1-methylpiperidin-4-YL)oxy)benzonitrile
2	Product purification	Chromatography	Pure compound

Biological Activity

The biological activity of 3-Amino-4-((1-methylpiperidin-4-YL)oxy)benzonitrile has been evaluated in several contexts, particularly its role as a potential inhibitor in various enzymatic pathways.

Inhibition Studies

Research indicates that this compound exhibits inhibitory activity against certain proteases, particularly those involved in cancer progression. For instance, a study highlighted its effectiveness as a KLK6 inhibitor, which is significant in cancer biology due to KLK6's role in tumor growth and metastasis. The compound's binding affinity was assessed using surface plasmon resonance (SPR), revealing promising results.

Case Study: KLK6 Inhibition

A notable case study demonstrated that compounds similar to 3-Amino-4-((1-methylpiperidin-4-YL)oxy)benzonitrile showed a pIC50 value indicative of strong binding affinity to KLK6. The study utilized both in vitro assays and computational modeling to elucidate the interaction dynamics, confirming that the amidine group within the structure plays a crucial role in binding efficacy.

Structure-Activity Relationship (SAR)

The SAR analysis provides insights into how modifications to the molecular structure affect biological activity. For instance, variations in substituents on the aromatic ring or alterations in the piperidine moiety can significantly influence potency and selectivity.

Table 2: SAR Findings

Modification	Effect on Activity
Addition of electron-withdrawing groups	Increased potency
Alteration of piperidine ring size	Variable effects on selectivity
Hydroxylation of aromatic ring	Enhanced solubility

Pharmacological Profile

The pharmacological profile of 3-Amino-4-((1-methylpiperidin-4-YL)oxy)benzonitrile suggests potential therapeutic applications beyond cancer treatment. Preliminary studies indicate anti-inflammatory properties and effects on neuroprotective pathways, warranting further exploration.